Cas no 1268836-55-0 (6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin)

• Product Name: 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin
• CAS No: 1268836-55-0
• MF: C₃₁H₃₀N₈O₄
• MW: 578.621105670929
• MDL: MFCD26960553
• CID: 2086922
• PubChem ID: 78358384
• Update Time: 2025-10-28

6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin Chemical and Physical Properties

Names and Identifiers

• 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin
• (R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
• 2-[[6-[[1-[3-[(2-Cyanophenyl)methyl]-1-methyl-2,6-dioxopyrimidin-4-yl]piperidin-3-yl]amino]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile
• 2-[[6-[[(3R)-1-[3-[(2-Cyanophenyl)methyl]-1-methyl-2,6-dioxopyrimidin-4-yl]piperidin-3-yl]amino]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile
• (R)-2-((6-(3-(1-(2-cyanobenzyl)-3-methyl-2,4-dioxo- 1,2,3,4-tetrahydropyri
• DB-247324
• AS-75328
• C12671
• AKOS037647923
• (R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl...
• 1268836-55-0
• 2-[(6-{[(3R)-1-{3-[(2-cyanophenyl)methyl]-1-methyl-2,6-dioxopyrimidin-4-yl}piperidin-3-yl]amino}-3-methyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile
• 2-[(6-{[(3R)-1-{3-[(2-cyanophenyl)methyl]-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl}piperidin-3-yl]amino}-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]benzonitrile
• 2-[[6-[(3R)-3-[[3-[(2-cyanophenyl)methyl]-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]amino]-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-benzonitrile
• Benzonitrile, 2-[[6-[(3R)-3-[[3-[(2-cyanophenyl)methyl]-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]amino]-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-
• (R)-2-((6-(3-(1-(2-cyanobenzyl)-3-methyl-2,4-dioxo- 1,2,3,4-tetrahydropyrimidin-1-yl)aminopiperidin-1-yl)-3-methyl-2,4-dioxo- 1,2,3,4-tetrahydropyrimidin-1-yl)methyl)benzonitrile, C~31~H~30~N~8~O~4~
• CS-M2295
• SCHEMBL14996618
• 2-[[6-[(3R)-3-[[3-[(2-Cyanophenyl)methyl]-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]amino]-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]benzonitrile
• FP7Q6J7XZT
• 2-((6-(3-((3-(2-Cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile, (R)-

• MDL： MFCD26960553
• Inchi： 1S/C31H30N8O4/c1-35-28(40)14-26(38(30(35)42)18-23-10-5-3-8-21(23)16-32)34-25-12-7-13-37(20-25)27-15-29(41)36(2)31(43)39(27)19-24-11-6-4-9-22(24)17-33/h3-6,8-11,14-15,25,34H,7,12-13,18-20H2,1-2H3/t25-/m1/s1
• InChI Key： JHBZCPZIKAFEEU-RUZDIDTESA-N
• SMILES： O=C1N(C)C(C=C(N1CC1C=CC=CC=1C#N)N1CCC[C@H](C1)NC1=CC(N(C)C(N1CC1C=CC=CC=1C#N)=O)=O)=O

Computed Properties

• Exact Mass: 578.23900147 g/mol
• Monoisotopic Mass: 578.23900147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 144
• Molecular Weight: 578.6

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin

Comprehensive Overview of 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin (CAS No. 1268836-55-0)

In the realm of pharmaceutical research and development, 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin (CAS No. 1268836-55-0) has emerged as a compound of significant interest. This derivative of Alogliptin, a well-known dipeptidyl peptidase-4 (DPP-4) inhibitor, is being studied for its potential therapeutic applications, particularly in the management of type 2 diabetes. The structural modifications in this compound, including the despiperidinyl and N-amino-yl groups, are designed to enhance its pharmacokinetic and pharmacodynamic properties, making it a subject of intense scientific scrutiny.

The growing prevalence of diabetes worldwide has spurred interest in novel therapeutic agents like 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin. Researchers are particularly focused on its mechanism of action, which involves the inhibition of DPP-4, an enzyme that degrades incretin hormones. By preserving these hormones, the compound may improve glucose-dependent insulin secretion, a key factor in diabetes management. This aligns with current trends in precision medicine, where tailored therapies are sought to address individual patient needs.

From a chemical perspective, 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin (CAS No. 1268836-55-0) exhibits unique properties due to its modified structure. The despiperidinyl moiety replaces the piperidine ring found in Alogliptin, potentially altering its binding affinity and metabolic stability. Meanwhile, the N-amino-yl group introduces additional hydrogen-bonding capabilities, which could influence its interaction with the DPP-4 enzyme. These structural nuances are critical for understanding the compound's efficacy and safety profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin with greater accuracy. Such tools are invaluable for optimizing drug design and reducing the time and cost associated with traditional drug development. This is particularly relevant in today's fast-paced pharmaceutical landscape, where speed-to-market is a competitive advantage.

Another area of interest is the potential for 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin to address unmet medical needs in diabetes care. For instance, patients who experience inadequate glycemic control with existing DPP-4 inhibitors may benefit from this compound's enhanced properties. This aligns with the broader trend of developing next-generation therapies that offer improved efficacy and fewer side effects.

In conclusion, 6-Despiperidinyl-6-(alogliptin-Namino-yl) Alogliptin (CAS No. 1268836-55-0) represents a promising avenue for diabetes research. Its unique structural features and potential therapeutic benefits make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this derivative of Alogliptin may well become a cornerstone in the fight against diabetes.